Cas no 2034559-59-4 (1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine)

• Product Name: 1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine
• CAS No: 2034559-59-4
• MF: C₁₁H₁₁BrFNO
• MW: 272.113545656204
• CID: 5984839
• PubChem ID: 121021078
• Update Time: 2025-11-03

1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine
• Methanone, (3-bromophenyl)[3-(fluoromethyl)-1-azetidinyl]-
• F6554-4756
• (3-bromophenyl)(3-(fluoromethyl)azetidin-1-yl)methanone
• AKOS026703806
• 2034559-59-4
• (3-bromophenyl)-[3-(fluoromethyl)azetidin-1-yl]methanone

• Inchi： 1S/C11H11BrFNO/c12-10-3-1-2-9(4-10)11(15)14-6-8(5-13)7-14/h1-4,8H,5-7H2
• InChI Key： NEXDEFNPMZWEEC-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)(N1CC(CF)C1)=O

Computed Properties

• Exact Mass: 271.00080g/mol
• Monoisotopic Mass: 271.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Boiling Point: 377.6±17.0 °C(Predicted)
• pka: -2.87±0.40(Predicted)

Additional information on 1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine

Introduction to 1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine (CAS No. 2034559-59-4)

1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine (CAS No. 2034559-59-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique azetidine core substituted with a 3-bromobenzoyl group and a fluoromethyl moiety, presents a promising scaffold for the development of novel therapeutic agents. The structural features of this molecule make it particularly interesting for further exploration in drug discovery, as they offer potential interactions with biological targets that could lead to innovative treatments for various diseases.

The 3-bromobenzoyl part of the molecule introduces a bromine atom into the benzoyl group, which can serve as a versatile handle for further chemical modifications. This bromine substitution enhances the reactivity of the benzoyl moiety, allowing for diverse functionalization strategies such as cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. Additionally, the presence of a fluoromethyl group at the 3-position of the azetidine ring adds another layer of complexity and functionality. Fluorine atoms are well-known for their ability to modulate metabolic stability, pharmacokinetic properties, and binding affinity, making them invaluable in medicinal chemistry.

In recent years, there has been growing interest in azetidine derivatives due to their potential biological activity. Azetidine is a five-membered heterocyclic compound that can mimic natural amino acids, such as proline, and thus has applications in peptidomimetics. The incorporation of pharmacophores like 3-bromobenzoyl and fluoromethyl into an azetidine framework can lead to compounds with enhanced binding properties and improved pharmacological profiles. For instance, studies have shown that azetidine-based molecules can exhibit inhibitory effects on various enzymes and receptors, making them attractive candidates for drug development.

One of the most compelling aspects of 1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of this compound make it a promising candidate for such applications, as the 3-bromobenzoyl group can be used to anchor the molecule onto the kinase active site, while the fluoromethyl group can enhance binding affinity through hydrophobic interactions.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in drug discovery. By using sophisticated software tools, researchers can predict how different compounds will interact with biological targets at an atomic level. This approach has been instrumental in optimizing lead compounds like 1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine, allowing for rapid screening and identification of potential drug candidates. Such computational methods have accelerated the drug discovery process significantly, reducing both time and cost associated with traditional experimental approaches.

The synthesis of 1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. The process typically begins with the preparation of an azetidine precursor followed by functionalization with a 3-bromobenzoyl group and then introduction of a fluoromethyl moiety. Each step must be carefully controlled to avoid side reactions that could compromise the final product's integrity. Techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing intermediates and confirming the structure of the final compound.

In conclusion,1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational modeling,1-(3-bromobenzoyl)-3-(fluoromethyl)azetidine is poised to play a crucial role in future drug discovery efforts.